![molecular formula C14H18N2O4 B1328811 [(2-Morpholin-4-yl-2-oxoethyl)(phenyl)amino]-acetic acid CAS No. 1142211-76-4](/img/structure/B1328811.png)
[(2-Morpholin-4-yl-2-oxoethyl)(phenyl)amino]-acetic acid
Overview
Description
2-Morpholin-4-yl-2-oxoethyl)(phenyl)amino]-acetic acid (MOEA), is an organic compound with a molecular formula of C14H17NO4. It is a derivative of acetic acid, and is a common building block in organic synthesis. MOEA is used in a variety of applications, such as in the synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals. MOEA is also used as a precursor in the synthesis of a variety of compounds, such as peptides and peptidomimetics.
Scientific Research Applications
Proteomics Research
[(2-Morpholin-4-yl-2-oxoethyl)(phenyl)amino]-acetic acid: is utilized in proteomics, which is the large-scale study of proteins, particularly their structures and functions. This compound is used to identify and quantify proteins in complex biological samples, aiding in the understanding of cellular processes .
Pharmacological Studies
Morpholine derivatives, including this compound, are studied for their pharmacological actions. They are often part of the synthesis of new therapeutic agents, contributing to the treatment of a wide variety of diseases due to their heterocyclic nature which is known to exhibit a range of pharmacological activities .
Chemical Synthesis
This compound serves as a building block in chemical synthesis, particularly in the formation of complex molecules. It’s used to introduce morpholine rings into larger molecules, which can have applications in developing new materials or drugs .
Herbicide Development
In agricultural research, morpholine derivatives are explored for their potential use in herbicides. The compound’s structure can be modified to target specific weeds, contributing to the development of more effective and selective herbicidal agents .
Ligand Synthesis
The compound is also significant in the synthesis of ligands for metal complexes. These ligands can bind to metal ions, forming complexes that are useful in catalysis or material science .
Biochemical Research
As a biochemical tool, [(2-Morpholin-4-yl-2-oxoethyl)(phenyl)amino]-acetic acid is used in research to study biochemical pathways and processes. It may be involved in assays to measure enzyme activities or to probe the function of biological molecules .
Mechanism of Action
Target of Action
It’s worth noting that similar compounds have been found to interact with theGenome polyprotein in the Hepatitis C virus genotype 1b (isolate BK) .
Biochemical Pathways
Indole derivatives, which share a similar structure, have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Result of Action
Similar compounds have shown a broad spectrum of biological activities .
properties
IUPAC Name |
2-(N-(2-morpholin-4-yl-2-oxoethyl)anilino)acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2O4/c17-13(15-6-8-20-9-7-15)10-16(11-14(18)19)12-4-2-1-3-5-12/h1-5H,6-11H2,(H,18,19) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SAARZLVBWMPPAC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=O)CN(CC(=O)O)C2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501224959 |
Source
|
| Record name | Glycine, N-[2-(4-morpholinyl)-2-oxoethyl]-N-phenyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501224959 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
278.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[(2-Morpholin-4-yl-2-oxoethyl)(phenyl)amino]-acetic acid | |
CAS RN |
1142211-76-4 |
Source
|
| Record name | Glycine, N-[2-(4-morpholinyl)-2-oxoethyl]-N-phenyl- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1142211-76-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Glycine, N-[2-(4-morpholinyl)-2-oxoethyl]-N-phenyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501224959 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[4-(Methylsulphonyl)naphth-1-yl]piperidine-4-carboxamide](/img/structure/B1328731.png)
![1-[2-(Methylsulfonyl)-4-nitrophenyl]homopiperazine](/img/structure/B1328732.png)
![3-[(2-Methylsulfonyl)phenoxy]benzoic acid](/img/structure/B1328734.png)
